Cas no 885273-80-3 (4-Oxazolemethanol,2-(4-fluorophenyl)-)

4-Oxazolemethanol, 2-(4-fluorophenyl)- is a fluorinated oxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorophenyl substituent, which may enhance binding affinity and metabolic stability in bioactive compounds. The oxazole core is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic properties. This compound could serve as a key intermediate in the synthesis of heterocyclic scaffolds for drug discovery. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The presence of the fluorophenyl group may also influence electronic and steric properties, aiding in the development of targeted therapeutics.

4-Oxazolemethanol,2-(4-fluorophenyl)- structure

885273-80-3 structure

Product Name:4-Oxazolemethanol,2-(4-fluorophenyl)-

CAS No:885273-80-3

MF:C₁₀H₈FNO₂

MW:193.174426078796

CID:711062

PubChem ID:43558772

Update Time:2025-06-07

4-Oxazolemethanol,2-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolemethanol,2-(4-fluorophenyl)-
- [2-(4-fluorophenyl)-1,3-oxazol-4-yl]methanol
- [2-(4-FLUORO-PHENYL)-OXAZOL-4-YL]-METHANOL
- [2-(4-FLUOROPHENYL)OXAZOL-4-YL]METHANOL
- 2-(4-fluorophenyl)-4-Oxazolemethanol
- DBOXJDSKFBARHM-UHFFFAOYSA-N
- (2-(4-Fluorophenyl)oxazol-4-yl)methanol
- 885273-80-3
- AB27339
- DTXSID901288880
- SCHEMBL2224843
- FT-0740023
- DB-077541
- Inchi： 1S/C10H8FNO2/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
- InChI Key： DBOXJDSKFBARHM-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1=NC(CO)=CO1

Computed Properties

Exact Mass: 193.05400
Monoisotopic Mass: 193.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.3Å²

Experimental Properties

PSA: 46.26000
LogP: 1.97300

4-Oxazolemethanol,2-(4-fluorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190786-1g	[2-(4-Fluoro-phenyl)-oxazol-4-yl]-methanol	885273-80-3	95%	1g	$795	2021-08-05
Chemenu	CM190786-1g	[2-(4-Fluoro-phenyl)-oxazol-4-yl]-methanol	885273-80-3	95%	1g	$***	2023-05-29
Ambeed	A831333-1g	(2-(4-Fluorophenyl)oxazol-4-yl)methanol	885273-80-3	95+%	1g	$874.0	2025-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650173-1g	(2-(4-Fluorophenyl)oxazol-4-yl)methanol	885273-80-3	98%	1g	￥4932.00	2024-04-27